Cas no 76802-59-0 (Benzene,1-fluoro-4-(trans-4-heptylcyclohexyl)-)

• Product Name: Benzene,1-fluoro-4-(trans-4-heptylcyclohexyl)-
• CAS No: 76802-59-0
• MF: C₁₉H₂₉F
• MW: 276.431969404221
• CID: 548539
• PubChem ID: 578935
• Update Time: 2025-04-19

Benzene,1-fluoro-4-(trans-4-heptylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-4-(trans-4-heptylcyclohexyl)-
• trans-1-Fluoro-4-(4-n-heptylcyclohexyl)benzene
• 1-fluoro-4-(4-heptylcyclohexyl)benzene
• Benzene,1-fluoro-4-(4-heptylcyclohexyl)
• TRANS-1-FLUORO-4-(4-HEPTYL-CYCLOHEXYL)-BENZENE
• TRANS-4'-HEPTYLCYCLOHEXYL-4-FLUOROBENZENE
• 1-Fluoro-4-(4-heptylcyclohexyl)benzene #
• TRANS-4''-HEPTYLCYCLOHEXYL-4-FLUOROBENZENE
• SCHEMBL4802620
• 76802-59-0
• 1-Fluoro-4-(trans-4-heptylcyclohexyl)benzene
• SCHEMBL4796401
• Benzene, 1-fluoro-4-(4-heptylcyclohexyl)-
• ZPNZXIUICNXXNC-UHFFFAOYSA-N
• DTXSID60342135
• DB-299308

• MDL： MFCD11053424
• Inchi： 1S/C19H29F/c1-2-3-4-5-6-7-16-8-10-17(11-9-16)18-12-14-19(20)15-13-18/h12-17H,2-11H2,1H3
• InChI Key： ZPNZXIUICNXXNC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CCC(CCCCCCC)CC1

Computed Properties

• Exact Mass: 276.22500
• Monoisotopic Mass: 276.225329087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 35-37℃
• PSA: 0.00000
• LogP: 6.46000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes